Cas no 1193388-58-7 (1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide)

• Product Name: 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide
• CAS No: 1193388-58-7
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• CID: 5708805
• PubChem ID: 45791877
• Update Time: 2025-05-22

1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-51454
• 1-methyl-2,4-dioxopyrimidine-5-carbothioamide
• F2185-1135
• AKOS026719673
• 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide
• 1193388-58-7
• 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide

• Inchi： 1S/C6H7N3O2S/c1-9-2-3(4(7)12)5(10)8-6(9)11/h2H,1H3,(H2,7,12)(H,8,10,11)
• InChI Key： IHSMQSFGGKACKG-UHFFFAOYSA-N
• SMILES： S=C(C1C(NC(N(C)C=1)=O)=O)N

Computed Properties

• Exact Mass: 185.02589765g/mol
• Monoisotopic Mass: 185.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 108Ų

Additional information on 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide

1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide: A Comprehensive Overview

The compound with CAS No. 1193388-58-7, known as 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide features a pyrimidine ring system with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the potential of pyrimidine derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that certain pyrimidine-based compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide could be a promising candidate for further exploration in the context of inflammatory diseases and oxidative stress-related conditions.

The synthesis of 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. One common approach involves the condensation of aldehydes or ketones with amides or thioamides in the presence of appropriate catalysts. This compound's structure is characterized by a methyl group attached to the pyrimidine ring at position 1 and a carbothioamide group at position 5. These substituents play a crucial role in determining its chemical reactivity and biological activity.

From an analytical standpoint, CAS No. 1193388-58-7 has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the compound's molecular structure and bonding characteristics. For example, ¹H NMR analysis has revealed distinct proton environments corresponding to the methyl group and the thioamide functionality.

In terms of applications, 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide has shown potential in the field of agrochemistry. Recent research indicates that this compound may possess pesticidal properties due to its ability to inhibit key enzymes involved in insect metabolism. This makes it a potential candidate for the development of eco-friendly pesticides that are less harmful to non-target organisms.

Moreover, this compound has been investigated for its role in catalysis. Studies published in *Chemical Communications* have demonstrated that pyrimidine derivatives like this one can act as efficient catalysts in various organic reactions. For instance, they have been shown to facilitate the formation of carbon-nitrogen bonds under mild reaction conditions.

Looking ahead, ongoing research is focused on optimizing the synthesis and enhancing the bioavailability of CAS No. 1193388-58-7. Scientists are also exploring its potential as a building block for more complex molecular architectures with enhanced functionality. The integration of computational chemistry tools into these studies is expected to accelerate the discovery process and provide deeper insights into this compound's properties.

In conclusion, 1-Methyl-2,4-dioxo-1